Cas no 207727-36-4 (D-Glucose,6-(dihydrogen phosphate), dipotassium salt, trihydrate (9CI))

• Product Name: D-Glucose,6-(dihydrogen phosphate), dipotassium salt, trihydrate (9CI)
• CAS No: 207727-36-4
• MF: C₆H₁₇K₂O₁₂P
• MW: 390.362346410751
• MDL: MFCD04972074
• CID: 241896
• PubChem ID: 90470998
• Update Time: 2025-04-19

D-Glucose,6-(dihydrogen phosphate), dipotassium salt, trihydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucose,6-(dihydrogen phosphate), dipotassium salt, trihydrate (9CI)
• D-GLUCOSE 6-PHOSPHATE, DIPOTASSIUM SALT TRIHYDRATE
• a-D-Glucose-6-phosphate dipotassium salt hydrate
• a-D-Glucose-6-phosphatedipotassiumsalttrihydrate
• D-Glucose 6-phosphate Dipotassium Salt Trihydrate
• AC8158
• Potassium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate trihydrate
• D-Glucose-6-phosphatedipotassiumsalttrihydrate
• 207727-36-4
• D-Glucose-6-phosphate dipotassium salt trihydrate

• MDL： MFCD04972074
• Inchi： 1S/C6H13O9P.2K.3H2O/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;;;;;/h1,3-6,8-11H,2H2,(H2,12,13,14);;;3*1H2/q;2*+1;;;/p-2/t3-,4+,5+,6+;;;;;/m0...../s1
• InChI Key： YBBMJPSZNCLKQL-ZQNYHYCUSA-L
• SMILES： [K+].[K+].P(=O)([O-])([O-])OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O.O.O.O

Computed Properties

• Exact Mass: 389.97300
• Monoisotopic Mass: 389.9731759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 207.91000
• LogP: -2.57830
• Vapor Pressure: Not available

D-Glucose,6-(dihydrogen phosphate), dipotassium salt, trihydrate (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)